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Cinoxacin In Vitro Antibacterial Profile

The table below summarizes key in vitro susceptibility data for cinoxacin from scientific literature:

Property / Organism Details / MIC (Minimum Inhibitory Concentration) Citations

Drug Class Synthetic organic acid; chemically related to nalidixic
acid

[1] [2]

Primary Spectrum Most aerobic Gram-negative bacilli; ineffective against
Pseudomonas aeruginosa and Gram-positive bacteria

[1] [2]

Escherichia coli Highly susceptible; MIC as low as 0.5 - 2 µg/ml for
many strains

[2]

Klebsiella, Enterobacter,
Proteus, Serratia marcescens

Majority inhibited by ≤ 8 µg/ml [1]

Pseudomonas aeruginosa &
Gram-positive bacteria

Resistant (MIC > 64 µg/ml) [1]

Correlation with Disk Diffusion Zones of inhibition using a 30-µg disk correlated well
with agar-dilution MICs (r = -0.9)

[1]
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Property / Organism Details / MIC (Minimum Inhibitory Concentration) Citations

Bactericidal Activity Bactericidal against susceptible organisms at an
inoculum of 5 x 10^6 organisms/ml

[1]

Development of Resistance Resistance was readily developed in vitro by serial
passage on drug-containing agar

[1]

Experimental Methodologies from Key Studies

The core methodologies for historical in vitro testing of cinoxacin are detailed below.

Agar Dilution Method for MIC Determination

This was a standard method used to determine the Minimum Inhibitory Concentration (MIC) of cinoxacin

for 419 bacterial strains [1].

Procedure: Two-fold dilutions of cinoxacin are incorporated into an agar medium. The agar plates

are inoculated with a standardized amount of the organism (e.g., 10^4 CFU/spot). The MIC is defined
as the lowest concentration of antibiotic that completely inhibits visible growth after overnight

incubation at 35°C [1].
Inoculum Effect: Studies noted that increasing the inoculum size resulted in higher MICs, though this

effect was reported to be less pronounced for cinoxacin than for nalidixic acid [2].

Disk Diffusion Susceptibility Testing

This method used a 30-µg cinoxacin disk to create a zone of inhibition on a seeded agar plate [1].

Correlation: The size of the zone of inhibition was found to have a strong negative correlation (r =
-0.9) with the MIC values obtained via the agar-dilution method, validating its use for susceptibility

testing [1].

In Vitro Resistance Development Study
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Procedure: Resistance was induced in the laboratory by serially passaging three bacterial strains on

agar containing increasing concentrations of cinoxacin. This demonstrated that bacteria could
develop resistance to cinoxacin under selective pressure [1].

Experimental Workflow Visualization

The following diagram illustrates the logical workflow and relationships of the key in vitro experiments

described in the historical studies.
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Important Considerations for Modern Research

Historical Context: The available detailed in vitro data is from the 1970s-80s [1] [2]. Contemporary
guidelines from the FDA and CLSI, which define modern interpretive criteria and breakpoints, do not

list cinoxacin, indicating it is no longer in widespread clinical use [3].
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Modern Alternatives: Current research focuses on personalized antimicrobial susceptibility
testing using clinical prediction models to optimize antibiotic selection, particularly for WHO Access
category antibiotics, rather than on older agents like cinoxacin [4]. Furthermore, surveillance

programs for pathogens like Neisseria gonorrhoeae track resistance to currently relevant antibiotics
like ceftriaxone and ciprofloxacin, not cinoxacin [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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